Cas no 2384402-60-0 (3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile
• CAS No: 2384402-60-0
• MF: C₉H₆BrF₂N
• MW: 246.051448345184
• MDL: MFCD34551187
• CID: 5614347
• PubChem ID: 151817458
• Update Time: 2025-11-01

3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2384402-60-0
• Z3325830249
• SBXGTWQPRZFUFG-UHFFFAOYSA-N
• EN300-33051720
• 3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile
• SCHEMBL22120277
• Benzonitrile, 3-bromo-5-(difluoromethyl)-2-methyl-

• MDL： MFCD34551187
• Inchi： 1S/C9H6BrF2N/c1-5-7(4-13)2-6(9(11)12)3-8(5)10/h2-3,9H,1H3
• InChI Key： SBXGTWQPRZFUFG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=CC(C#N)=C1C

Computed Properties

• Exact Mass: 244.96517g/mol
• Monoisotopic Mass: 244.96517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 267.9±40.0 °C(Predicted)

Additional information on 3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile

3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile: A Comprehensive Overview

The compound 3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile, identified by the CAS number 2384402-60-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a difluoromethyl group at the 5-position, and a methyl group at the 2-position on a benzonitrile backbone. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical synthesis and material engineering.

Recent studies have highlighted the potential of 3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. The presence of the bromine atom and difluoromethyl group provides opportunities for further functionalization, enabling the creation of derivatives with tailored biological activities. For instance, modifications to the methyl group have shown promise in improving solubility and bioavailability, which are critical factors in drug design.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting materials for flexible electronics or optoelectronic devices. Recent advancements in thin-film transistor technology have demonstrated that derivatives of 3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile can exhibit favorable charge transport characteristics, paving the way for their integration into next-generation electronic devices.

The synthesis of 3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile involves a series of carefully optimized reactions that ensure high yields and purity. Key steps include nucleophilic substitution reactions to introduce the bromine and difluoromethyl groups, followed by selective oxidation to form the nitrile functionality. The use of modern catalytic systems has significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers have been investigating more sustainable methods for synthesizing this compound. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being explored to reduce the environmental footprint associated with its production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 3-Bromo-5-(difluoromethyl)-2-methylbenzonitrile is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new potential uses and improved synthesis methods, this compound is poised to play an even greater role in shaping future innovations in chemistry and materials science.